8-(2-methoxy-5-methylphenyl)-1-methyl-3-[(4-methylphenyl)methyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione
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Description
8-(2-methoxy-5-methylphenyl)-1-methyl-3-[(4-methylphenyl)methyl]-1H,2H,3H,4H,6H,7H,8H-imidazo[1,2-g]purine-2,4-dione is a useful research compound. Its molecular formula is C24H25N5O3 and its molecular weight is 431.496. The purity is usually 95%.
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Scientific Research Applications
Scientific Research Applications
1. Pharmaceutical Development and Analytical Methods
Research focusing on compounds with structural similarities or functional relevance often contributes to the development of novel pharmaceuticals. For example, the development of specific and sensitive analytical methods for the determination of linagliptin, a dipeptidylpeptidase 4 (DPP4) inhibitor used in diabetes treatment, highlights the importance of precise analytical techniques in drug development and quality control. The study demonstrates the application of high-performance thin-layer chromatography (HPTLC) for drug analysis, underlining the relevance of sophisticated analytical methods in pharmaceutical sciences (V. Rode & M. Tajne, 2021).
2. Medicinal Chemistry and Drug Discovery
The exploration of chemical scaffolds like 2,4-thiazolidinediones (TZDs) for their role as protein tyrosine phosphatase 1B (PTP 1B) inhibitors showcases the approach toward designing molecules to manage or treat conditions like Type 2 Diabetes Mellitus (T2DM). This review emphasizes the strategic modifications in TZD scaffolds to optimize their potential as PTP 1B inhibitors, showcasing the intricate balance between molecular design and biological efficacy (S. Verma, Y.S. Yadav, & S. Thareja, 2019).
3. Biological and Pharmacological Properties
Studies on curcumin derivatives, including Schiff base, hydrazone, and oxime derivatives, illustrate the ongoing efforts to enhance the medicinal properties of naturally occurring molecules. These modifications aim to improve bioavailability, efficacy, and potential therapeutic applications, highlighting the interplay between chemical modification and biological activity enhancement (S. Omidi & A. Kakanejadifard, 2020).
Properties
IUPAC Name |
6-(2-methoxy-5-methylphenyl)-4-methyl-2-[(4-methylphenyl)methyl]-7,8-dihydropurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N5O3/c1-15-5-8-17(9-6-15)14-29-22(30)20-21(26(3)24(29)31)25-23-27(11-12-28(20)23)18-13-16(2)7-10-19(18)32-4/h5-10,13H,11-12,14H2,1-4H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIFAYCFTDXEHMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CN2C(=O)C3=C(N=C4N3CCN4C5=C(C=CC(=C5)C)OC)N(C2=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N5O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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